5-ethoxy-4-iodo-2-methyl-1,3-thiazole
Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “5-ethoxy-4-iodo-2-methyl-1,3-thiazole”, thiazoles in general are significant in organic medicinal compounds and are used as starting material for the synthesis of a diverse range of heterocyclic analogues .Molecular Structure Analysis
The molecular formula of “this compound” is C6H9NOS . Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom . The aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethoxy-4-iodo-2-methyl-1,3-thiazole involves the reaction of 2-methyl-1,3-thiazole with ethyl iodide followed by the introduction of an ethoxy group using sodium ethoxide.", "Starting Materials": [ "2-methyl-1,3-thiazole", "Ethyl iodide", "Sodium ethoxide" ], "Reaction": [ "Step 1: 2-methyl-1,3-thiazole is reacted with ethyl iodide in the presence of a base such as potassium carbonate to form 5-ethyl-2-methyl-1,3-thiazolium iodide.", "Step 2: The resulting 5-ethyl-2-methyl-1,3-thiazolium iodide is then treated with sodium ethoxide to introduce an ethoxy group and form 5-ethoxy-4-iodo-2-methyl-1,3-thiazole.", "Step 3: The final product is purified using standard techniques such as recrystallization or column chromatography." ] } | |
CAS No. |
2751611-46-6 |
Molecular Formula |
C6H8INOS |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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